Cas no 944897-19-2 (N-(1H-Indol-4-ylmethyl)-N-(thien-2-ylmethyl)amine hydrochloride)

• Product name: N-(1H-Indol-4-ylmethyl)-N-(thien-2-ylmethyl)amine hydrochloride
• CAS No: 944897-19-2
• MF: C₁₄H₁₄N₂S
• MW: 242.339361667633
• CID: 3156727
• PubChem ID: 17221036

N-(1H-Indol-4-ylmethyl)-N-(thien-2-ylmethyl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1H-Indol-4-ylmethyl)-thiophen-2-ylmethyl-amine
• 944897-19-2
• STK360658
• N-((1H-Indol-4-yl)methyl)-1-(thiophen-2-yl)methanamine
• ALBB-004860
• AKOS000321402
• CS-0458927
• NCGC00330138-01
• (1H-indol-4-ylmethyl)(2-thienylmethyl)amine
• 1-(1H-indol-4-yl)-N-(thiophen-2-ylmethyl)methanamine
• N-(1H-indol-4-ylmethyl)(2-thienyl)methanamine
• N-(1H-indol-4-ylmethyl)-N-(thien-2-ylmethyl)amine hydrochloride
• AB01268291-03
• N-(1H-Indol-4-ylmethyl)-N-(thien-2-ylmethyl)amine hydrochloride

• Inchi： InChI=1S/C14H14N2S/c1-3-11(13-6-7-16-14(13)5-1)9-15-10-12-4-2-8-17-12/h1-8,15-16H,9-10H2
• InChI Key： PHNUBHPPTAHJEP-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 242.08776963Da
• Monoisotopic Mass: 242.08776963Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 56.1Ų

Additional information on N-(1H-Indol-4-ylmethyl)-N-(thien-2-ylmethyl)amine hydrochloride

Comprehensive Overview of N-(1H-Indol-4-ylmethyl)-N-(thien-2-ylmethyl)amine hydrochloride (CAS No. 944897-19-2)

N-(1H-Indol-4-ylmethyl)-N-(thien-2-ylmethyl)amine hydrochloride (CAS No. 944897-19-2) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure combining indole and thiophene moieties, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its pharmacological properties, including its interactions with biological targets such as receptors and enzymes.

The compound's chemical structure features an indole ring linked to a thiophene ring via a methylene bridge, with an amine group forming the hydrochloride salt. This structural configuration contributes to its bioactivity and makes it a valuable scaffold for designing novel therapeutic agents. Recent studies have explored its potential in central nervous system (CNS) disorders, given the prevalence of indole derivatives in neuroactive compounds. The thiophene moiety further enhances its lipophilicity, which is crucial for blood-brain barrier penetration.

In the context of drug discovery, N-(1H-Indol-4-ylmethyl)-N-(thien-2-ylmethyl)amine hydrochloride is often discussed alongside small molecule inhibitors and receptor modulators. Its synthetic accessibility and structural versatility make it a promising candidate for medicinal chemistry applications. Researchers frequently search for synthesis methods, analytical data, and biological activity profiles of this compound, reflecting its growing importance in the field.

Another area of interest is the compound's potential role in cancer research. The indole scaffold is known for its anticancer properties, and modifications to its structure, such as the incorporation of a thiophene ring, can enhance its efficacy. Studies have investigated its cytotoxic effects on various cancer cell lines, with promising preliminary results. This aligns with the broader trend of exploring heterocyclic compounds for oncology applications.

From a synthetic chemistry perspective, the preparation of N-(1H-Indol-4-ylmethyl)-N-(thien-2-ylmethyl)amine hydrochloride involves multi-step reactions, including alkylation and amination processes. The compound's purity and yield are critical factors for researchers, and advanced techniques such as HPLC and NMR spectroscopy are commonly employed for characterization. The availability of high-purity samples is essential for reproducible biological assays.

The compound's physicochemical properties, such as solubility, stability, and melting point, are also of great interest to researchers. These properties influence its formulation and delivery in potential therapeutic applications. Additionally, the hydrochloride salt form improves its water solubility, which is advantageous for in vitro and in vivo studies.

In summary, N-(1H-Indol-4-ylmethyl)-N-(thien-2-ylmethyl)amine hydrochloride (CAS No. 944897-19-2) is a versatile compound with significant potential in pharmaceutical research. Its unique chemical structure, combined with its biological activity, makes it a subject of ongoing investigation. As the demand for novel therapeutic agents grows, this compound is likely to remain a focal point in drug discovery and medicinal chemistry.